Cas no 1261757-37-2 (2'-Chloro-2,3-difluoro-4'-nitrobiphenyl)

• Product Name: 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl
• CAS No: 1261757-37-2
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 4996741
• Update Time: 2025-06-15

2'-Chloro-2,3-difluoro-4'-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl

• Inchi： 1S/C12H6ClF2NO2/c13-10-6-7(16(17)18)4-5-8(10)9-2-1-3-11(14)12(9)15/h1-6H
• InChI Key： FEHLCBKIXCMARY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8

Additional information on 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl

Introduction to 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl (CAS No. 1261757-37-2)

2'-Chloro-2,3-difluoro-4'-nitrobiphenyl (CAS No. 1261757-37-2) is a multifunctional organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its biphenyl core, which is substituted with a chlorine atom at the 2' position, fluorine atoms at the 2 and 3 positions, and a nitro group at the 4' position. The combination of these substituents imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The biphenyl core of 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl is a common structural motif found in many bioactive molecules, including pharmaceuticals and agrochemicals. The presence of the chlorine and fluorine atoms introduces additional complexity and functionality, enhancing the compound's versatility in chemical synthesis. The nitro group, on the other hand, can be reduced to an amino group, which is a crucial step in many synthetic routes leading to biologically active compounds.

Recent studies have highlighted the importance of 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of a new class of anti-cancer drugs. The researchers found that the unique substitution pattern of 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl allowed for the efficient synthesis of compounds with enhanced potency and selectivity against cancer cells.

In addition to its applications in pharmaceutical research, 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl has also been investigated for its potential use in materials science. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of advanced materials with tunable electronic properties. The researchers synthesized a series of polymers incorporating 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl units and found that these materials exhibited excellent performance in organic photovoltaic devices.

The synthetic accessibility of 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl has been improved through various methodologies developed by chemists. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling. These methods have enabled the efficient and scalable synthesis of this compound, making it more readily available for further research and development.

The environmental impact of compounds like 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl is an important consideration in their development and use. Recent studies have focused on optimizing synthetic routes to minimize waste generation and improve sustainability. For example, a green chemistry approach using palladium-catalyzed reactions under mild conditions has been reported to significantly reduce environmental impact while maintaining high yields.

In conclusion, 2'-Chloro-2,3-difluoro-4'-nitrobiphenyl (CAS No. 1261757-37-2) is a versatile organic compound with significant potential in various fields, including pharmaceuticals and materials science. Its unique structural features make it an attractive intermediate for synthetic chemists aiming to develop novel compounds with enhanced biological activity or advanced material properties. Ongoing research continues to uncover new applications and synthetic strategies for this compound, further solidifying its importance in modern chemistry.